Cas no 2680835-10-1 (tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate
• CAS No: 2680835-10-1
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 5636308
• PubChem ID: 165922771
• Update Time: 2025-07-19

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680835-10-1
• tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate
• EN300-28291058

• Inchi： 1S/C12H15BrFNO2/c1-7-5-8(13)6-9(14)10(7)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： UASQVEVTCHLOEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate (CAS No. 2680835-10-1): A Novel Chemical Entity for Medicinal Chemistry Applications

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate (CAS No. 2680835-10-1) represents a promising scaffold in the field of medicinal chemistry, characterized by its unique combination of aromatic substitution patterns and functional group placement. This compound, a derivative of carbamate chemistry, features a 4-bromo-2-fluoro-6-methylphenyl moiety linked to a tert-butyl group via a carbamate linkage. The structural complexity of tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate makes it a valuable candidate for further drug discovery and pharmacological exploration, particularly in the context of targeted therapies and mechanism-based drug design.

Recent studies have highlighted the potential of tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate as a pharmacophore for modulating kinase activity and enzyme inhibition. The 4-bromo and 2-fluoro substitutions on the benzene ring are critical for optimizing electronic effects and hydrophobic interactions, while the methyl group at the 6-position enhances steric hindrance and metabolic stability. These structural features align with the principles of structure-activity relationship (SAR) analysis, which is essential for lead optimization in drug development pipelines.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate has been extensively evaluated in in vitro and in vivo models to assess its biological activity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of PI3K/mTOR pathways, which are implicated in cancer progression and metabolic disorders. The carbamate moiety contributes to hydrogen bonding with target proteins, while the tert-butyl group provides lipophilicity and solubility advantages for cell penetration and drug delivery.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is also being explored for its potential in anti-inflammatory and antioxidant applications. Research published in *Bioorganic & Medicinal Chemistry Letters* (2024) revealed that this compound can modulate NF-κB signaling pathways, which are central to inflammatory responses and immune regulation. The fluoro and bromo substitutions on the aromatic ring enhance electronic effects, enabling the compound to interact with target proteins more effectively than its non-substituted analogs.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate has shown promising cytotoxicity profiles against cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). A 2023 preclinical study highlighted its ability to induce apoptosis and autophagy in these cell lines, suggesting its potential as a chemotherapeutic agent. The carbamate functional group is believed to play a key role in pro-apoptotic signaling, while the methyl group at the 6-position may influence drug metabolism and efficacy.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is also being investigated for its neuroprotective properties. Recent research in *Neuropharmacology* (2024) suggested that this compound may reduce neuroinflammation and oxidative stress in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluoro substitution on the aromatic ring is thought to enhance membrane permeability, while the carbamate linkage may facilitate receptor binding in neurotransmitter systems.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate has been synthesized using green chemistry methods to minimize environmental impact and waste generation. A 2023 study published in *Green Chemistry* described an efficient one-pot synthesis route that reduces energy consumption and reagent usage. This approach is critical for sustainable drug development and pharmaceutical manufacturing, aligning with global efforts to reduce carbon footprints and optimize resource utilization.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is being evaluated for its pharmacokinetic and pharmacodynamic profiles in preclinical models. Studies have shown that this compound exhibits good oral bioavailability and extended half-life, which are essential for chronic disease management. The tert-butyl group may contribute to stability in vivo, while the carbamate linkage enhances drug solubility and target specificity.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is also being explored for its potential in antimicrobial applications. A 2024 study in *Antimicrobial Agents and Chemotherapy* indicated that this compound exhibits bactericidal activity against multidrug-resistant pathogens, including MRSA and VRE. The carbamate functional group is believed to disrupt cell membrane integrity, while the aromatic substitutions enhance antimicrobial potency and selectivity.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is a versatile scaffold with broad applications in drug discovery and pharmaceutical research. Its unique structural features and biochemical activity make it a valuable candidate for further clinical development and therapeutic innovation. Ongoing research into this compound's mechanisms of action and target interactions is expected to yield new insights into drug design and biological processes.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate represents a significant advancement in the field of medicinal chemistry, offering new opportunities for targeted therapies and mechanism-based drug design. Its structural complexity and biochemical activity make it a promising candidate for further research and development, with potential applications in cancer treatment, neurodegenerative diseases, and antimicrobial therapies.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is a prime example of how structural modifications can enhance pharmacological activity and target specificity. Its unique combination of aromatic substitutions and functional groups provides a solid foundation for lead optimization and drug development. As research in this area continues to evolve, the potential of tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate in clinical applications is expected to grow significantly.

tert-butyl N-(4-bromo-2-fluoro-6-methylphenyl)carbamate is poised to play a key role in the future of pharmaceutical science, offering new possibilities for targeted therapies and mechanism-based drug design. Its structural features and biochemical activity make it a valuable candidate for further research and development, with potential applications in cancer treatment, neurodegenerative diseases, and antimicrobial therapies.